Cas no 1289087-01-9 (Benzoic acid, 3-formyl-4-iodo-)

• Product Name: Benzoic acid, 3-formyl-4-iodo-
• CAS No: 1289087-01-9
• MF: C₈H₅IO₃
• MW: 276.027974843979
• CID: 4566607
• PubChem ID: 118434461
• Update Time: 2024-03-01

Benzoic acid, 3-formyl-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-4-iodo-

• Inchi： 1S/C8H5IO3/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-4H,(H,11,12)
• InChI Key： LGORWNCDUZWMFJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(I)C(C=O)=C1

Computed Properties

• Exact Mass: 275.92834g/mol
• Monoisotopic Mass: 275.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų